META060

• IUPAC Name: Unknown
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: META-060; META060; META 060

Description

META060 is multikinase inhibitor, which inhibits the activity of kinases (spleen tyrosine kinase, Bruton's tyrosine kinase, phosphatidylinositol 3-kinase, and GSK3) associated with RA and inhibits beta-catenin phosphorylation. META060 also inhibits osteoclastogenesis as wells as inhibits IL-1beta-activated prostaglandin E(2), matrix metalloproteinase 3, IL-6, IL-8, and monocyte chemotactic protein 1 in RASFs. In mice with acute inflammation, oral administration of META060 reduced paw swelling similar to the effect of aspirin. In mice with CIA, META060 significantly reduced the arthritis index and decreased bone, joint, and cartilage degradation. Serum IL-6 concentrations in these mice were inhibited in a dose-dependent manner. META060 may have therapeutic potential in the treatment of inflammatory diseases. (Arthritis Rheum. 2010 Jun; 62(6):1683-92 )

Scientific Research Applications

Overview of META060 Applications

META060 has been extensively researched across various scientific disciplines, contributing valuable insights and advancements. The applications of META060 span from ecological studies to advancements in medical research, showcasing its multifaceted utility in scientific exploration.

META060 in Ecological and Environmental Studies

The use of META060 in ecological applications is noteworthy, particularly in the field of environmental DNA (eDNA) metabarcoding. This novel approach allows for the comprehensive assessment of biodiversity by analyzing DNA samples extracted from various environmental sources. eDNA metabarcoding has revolutionized biodiversity surveys, enabling researchers to uncover intricate details about species presence and ecosystem dynamics (Ruppert, Kline, & Rahman, 2019). Additionally, META060's application in metagenomic classification through advanced machine learning techniques has opened new avenues in the study of microbial communities, contributing to the fields of antibiotic discovery, personalized medicine, and more (Tonkovic et al., 2020).

META060 in Health and Medical Research

In the realm of health and medical research, META060's application is equally impressive. Notably, in a multiplatform metabolomics study, META060 helped identify biomarkers of diabetes, offering insights into the metabolic footprint of the disease. This approach has illuminated key metabolic pathways associated with diabetes and its complications, hinting at the potential for early detection and intervention in the general population (Suhre et al., 2010).